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Compound of Interest

Compound Name:
4-(Dimethylamino)-2-

hydroxybenzaldehyde

Cat. No.: B180962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Dimethylamino)-2-hydroxybenzaldehyde (CAS No. 41602-56-

6). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][4]

H302: Harmful if swallowed (as indicated by 66.7% of GHS classifications).[1]

Due to these hazards, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound.
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Body Part Recommended Protection
Specifications & Best
Practices

Eyes/Face
Safety goggles with side

shields or a face shield

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves for integrity

before each use. Change

gloves immediately if

contaminated.

Lab coat or chemical-resistant

apron

Wear appropriate protective

clothing to prevent skin

exposure.

Respiratory NIOSH-approved respirator

Required when engineering

controls are insufficient or

when handling large quantities.

Use in a well-ventilated area,

preferably a chemical fume

hood.

Quantitative Safety Data
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Property Value Source

CAS Number 41602-56-6 [1][5][6]

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Physical Form Solid

Hazard Codes H315, H319, H335, (H302) [1][2][4]

Precautionary Codes

P261, P264, P280,

P302+P352, P304+P340,

P305+P351+P338,

P332+P313, P337+P313,

P362+P364, P403+P233,

P405, P501

[1][3]

Step-by-Step Handling and Storage Protocol
Engineering Controls:

Always work in a well-ventilated area. A certified chemical fume hood is strongly

recommended.

Ensure eyewash stations and safety showers are readily accessible and have been recently

tested.

Handling Procedure:
Preparation: Before handling, ensure all required PPE is correctly worn.

Dispensing: Handle the solid compound carefully to avoid generating dust. Use a spatula for

transfers.

During Use: Avoid all personal contact, including inhalation. Do not eat, drink, or smoke in

the handling area.
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Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[3] Clean the work area and decontaminate any equipment used.

Storage:
Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed to prevent moisture and air exposure.[4]

For long-term stability, storage at 2-8°C under an inert atmosphere is recommended.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency and Disposal Plans
First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. If skin irritation persists, seek

medical advice.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]
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Spill Response:
Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[4]

Clean-up: Wearing full PPE, carefully sweep or vacuum up the spilled solid material,

avoiding dust generation. Place the material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan:
Dispose of unused product and contaminated waste in accordance with local, state, and

federal regulations. This material should be treated as hazardous waste.

Dispose of contents/container to an approved waste disposal plant. Do not dispose of down

the drain or into the environment.
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Safe Handling Workflow for 4-(Dimethylamino)-2-hydroxybenzaldehyde
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Caption: Logical workflow for the safe handling of 4-(Dimethylamino)-2-
hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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